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Compound Name: Shinjulactone L

Cat. No.: B1494752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational discovery of Shinjulactone L, a quassinoid

isolated from Ailanthus altissima (the Tree of Heaven). While the full text of the original

discovery publication is not readily accessible, this document synthesizes the available

information from the primary abstract and related scientific literature to provide a

comprehensive overview for research and development purposes.

Core Discovery
Shinjulactone L was first isolated and its structure elucidated by Masami Ishibashi, Takahiko

Tsuyuki, and Takeyoshi Takahashi. Their findings were published in the Bulletin of the Chemical

Society of Japan in 1985. The compound was identified as a new bitter principle from Ailanthus

altissima Swingle, a plant long used in traditional medicine and known for its rich content of

quassinoids.[1]

The structure of Shinjulactone L was determined to be 12β-acetoxy-2α-hydroxypicrasane-

1,11,16-trione.[1] This established it as a member of the C20-picrasane type quassinoids, a

class of compounds known for their complex and highly oxygenated structures.

Physicochemical and Spectroscopic Data
Detailed quantitative data from the original publication remains elusive due to the lack of

access to the full text. However, based on the elucidated structure and data from related
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shinjulactones, the following table summarizes the expected and known physicochemical

properties.

Property Data Source

Molecular Formula C₂₂H₂₈O₇ Calculated from structure

Molecular Weight 404.45 g/mol Calculated from structure

Class Quassinoid (Picrasane) [1]

Source Organism Ailanthus altissima Swingle [1]

Key Structural Features

12β-acetoxy group, 2α-hydroxy

group, picrasane skeleton with

trione functionality

[1]

¹H NMR, ¹³C NMR, IR, MS

Specific data not available

from the original abstract.

Characterization would have

relied on these standard

spectroscopic techniques.

Inferred

Experimental Protocols
While the precise experimental details from the 1985 publication are unavailable, a general

methodology for the isolation and purification of quassinoids from Ailanthus altissima can be

reconstructed from numerous related studies. This typically involves a multi-step process of

extraction and chromatography.

General Isolation and Purification Workflow
A plausible workflow for the initial discovery of Shinjulactone L, based on common practices

for quassinoid isolation, is outlined below.
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Ailanthus altissima Plant Material
(e.g., bark, leaves)

Solvent Extraction
(e.g., with Methanol or Ethanol)

Solvent-Solvent Partitioning
(e.g., with Ethyl Acetate and Water)

Column Chromatography
(e.g., Silica Gel)

Preparative HPLC

Pure Shinjulactone L
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Isolation & Purification

Spectroscopic & Chemical Analysis

Crude Extract

Enriched Fraction

Pure Isolate

Mass Spectrometry
(Molecular Formula)

IR Spectroscopy
(Functional Groups)

NMR Spectroscopy
(Connectivity) Chemical Derivatization

Elucidated Structure of
Shinjulactone L

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1494752#initial-discovery-of-shinjulactone-l]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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